Cas no 27542-17-2 (2-Propenoic acid,2-methyl-,(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydroxy-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI))

• Product Name: 2-Propenoic acid,2-methyl-,(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydroxy-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI)
• CAS No: 27542-17-2
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 255002
• PubChem ID: 5382553
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-,(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydroxy-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-,(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydroxy-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-ylester (9CI)
• Eriophyllum lactone A
• 2-Methylpropenoic acid [(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydroxy-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-9-yl] ester
• Erioflorin
• CHEMBL1968292
• NSC-144151
• [(1R,2R,4R,6R,8S,9E,11R)-8-hydroxy-4,9-dimethyl-14-methylidene-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-2-yl] 2-methylprop-2-enoate
• 27542-17-2
• NSC144151
• (1aR,3S,5aR,8aR,9R,10aR,E)-3-Hydroxy-4,10a-dimethyl-8-methylene-7-oxo-1a,2,3,5a,7,8,8a,9,10,10a-decahydrooxireno[2',3':5,6]cyclodeca[1,2-b]furan-9-yl methacrylate

• Inchi： 1S/C19H24O6/c1-9(2)17(21)24-14-8-19(5)15(25-19)7-12(20)10(3)6-13-16(14)11(4)18(22)23-13/h6,12-16,20H,1,4,7-8H2,2-3,5H3/b10-6+/t12-,13+,14+,15+,16-,19+/m0/s1
• InChI Key： BUIOBTSUIYLOKG-VKGAXADOSA-N
• SMILES： O1[C@@H]2C[C@@H](C(C)=C[C@@H]3[C@H](C(=C)C(=O)O3)[C@@H](C[C@@]12C)OC(C(=C)C)=O)O |t:5|

Computed Properties

• Exact Mass: 348.15700
• Monoisotopic Mass: 348.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 528.3°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.549
• PSA: 85.36000
• LogP: 1.83060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones